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Compound of Interest

Compound Name: Vinyl butyrate

Cat. No.: B105384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of vinyl butyrate, a versatile

monomer with significant applications in polymer chemistry and material science. This

document details its chemical identity, physical and chemical properties, synthesis and analysis

protocols, and known biological relevance, presenting the information in a clear and accessible

format for researchers and professionals in drug development and related scientific fields.

Chemical Identity: Synonyms and Trade Names
Vinyl butyrate is systematically known as butanoic acid, ethenyl ester. It is also referred to by

several other synonyms, which are listed in the table below for easy reference. While vinyl
butyrate itself is a monomer and not typically sold under trade names, its polymers, particularly

polyvinyl butyral (PVB), are known by various commercial names.
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Identifier Type Value

Systematic Name Butanoic acid, ethenyl ester[1][2][3][4][5][6]

Common Synonyms

Vinyl butanoate[1][3][4][5][6], n-Butyric acid vinyl

ester[1][2][3][6], Butyric acid, vinyl ester[1][2][3]

[4][5][6], Ethenyl butanoate[1][2]

CAS Number 123-20-6[1][2][3][4][5][6][7][8]

Other Names
Vinylester kyseliny maselne[2][3][5][6], NSC

5280[1][2]

Trade Names for Polyvinyl Butyral (PVB):

Polyvinyl butyral, a resin derived from vinyl butyrate, is marketed under several trade names,

including Butvar, Saflex, GlasNovations, Butacite, WINLITE, S-Lec, Trosifol, and EVERLAM.[4]

[9]

Physicochemical Properties
A summary of the key physical and chemical properties of vinyl butyrate is presented in the

following table. This data is essential for handling, storage, and application of the compound in

a laboratory or industrial setting.
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Property Value Source

Molecular Formula C6H10O2 [1][2][3][5][7]

Molecular Weight 114.14 g/mol [1][3][5][7]

Appearance Colorless to pale yellow liquid [1][2]

Odor Fruity [2]

Density 0.899 g/mL at 20 °C [8]

Boiling Point 115-117 °C

Melting Point -80 °C

Flash Point 20 °C (closed cup) [8]

Refractive Index n20/D 1.410 [8]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether), limited

solubility in water.

[2]

Vapor Pressure 15.6 mmHg at 25°C

Experimental Protocols
Synthesis of Vinyl Butyrate
Vinyl butyrate can be synthesized through the acid-catalyzed esterification of butyric acid with

vinyl alcohol. A common laboratory-scale procedure is outlined below.

Materials:

Butyric acid

Vinyl acetate (as a source of the vinyl group via transvinylation)

Sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)
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Anhydrous magnesium sulfate (for drying)

Distillation apparatus

Procedure:

Combine butyric acid and a molar excess of vinyl acetate in a round-bottom flask.

Add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the mixture under reflux for several hours to drive the reaction to completion. The

progress of the reaction can be monitored by techniques such as thin-layer chromatography

(TLC) or gas chromatography (GC).

After the reaction is complete, cool the mixture to room temperature.

Neutralize the excess acid by washing the mixture with a saturated solution of sodium

bicarbonate.

Separate the organic layer and wash it with water.

Dry the organic layer over anhydrous magnesium sulfate.

Purify the vinyl butyrate by fractional distillation under reduced pressure.
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Reactants

Reaction Conditions Work-up Purification

Butyric Acid

Reflux

Vinyl Acetate

H₂SO₄ (catalyst) Neutralization
(NaHCO₃)

Reaction Mixture Washing
(H₂O)

Drying
(MgSO₄) Fractional Distillation Vinyl Butyrate
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Sample Preparation

Gas Chromatography System

Data Analysis

Vinyl Butyrate Sample

Dilution in Solvent
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1 µL Injection
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Oven (Temperature Program)
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Purity/Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Vinyl butyrate | C6H10O2 | CID 31247 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. CAS 123-20-6: Vinyl butyrate | CymitQuimica [cymitquimica.com]

3. nj.gov [nj.gov]

4. schem.net [schem.net]

5. vinyl butyrate, 123-20-6 [thegoodscentscompany.com]

6. Vinyl butyrate (CAS 123-20-6) - Chemical & Physical Properties by Cheméo
[chemeo.com]

7. Vinyl butyrate | 123-20-6 | Benchchem [benchchem.com]

8. Vinyl butyrate = 99.0 GC 123-20-6 [sigmaaldrich.com]

9. en.wikipedia.org [en.wikipedia.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Vinyl Butyrate:
Synonyms, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105384#vinyl-butyrate-synonyms-and-trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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